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Compound of Interest

Compound Name: GSK 4027

Cat. No.: B607841

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for GSK
4027, a potent and selective chemical probe for the PCAF/GCN5 bromodomain. Adherence to
these guidelines is essential for maintaining a safe laboratory environment and ensuring
compliance with regulatory standards.

Immediate Safety and Handling Precautions

GSK 4027 is intended for research use only. While the Safety Data Sheet (SDS) from suppliers
such as Cayman Chemical indicates that the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), standard laboratory safety protocols
should always be observed.[1] This includes wearing appropriate personal protective
equipment (PPE), such as safety glasses, gloves, and a lab coat, when handling the
compound.

GSK 4027 Chemical and Physical Properties

A summary of the key quantitative data for GSK 4027 is provided in the table below for easy
reference.
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Property Value

Molecular Formula C17H21BrN4O
Molecular Weight 377.28 g/mol

Storage (Powder) -20°C for up to 3 years
Storage (in Solvent) -80°C for up to 1 year
Solubility Soluble in DMSO

Step-by-Step Disposal Procedures

The disposal of GSK 4027 should be conducted in accordance with all applicable federal,
state, and local environmental regulations. The following steps provide a general guideline for
the proper disposal of this non-hazardous research chemical.

Step 1: Assess the Waste Stream
e Unused or Expired Compound: Pure, unadulterated GSK 4027 that is no longer needed.

o Contaminated Materials: This includes items such as empty containers, pipette tips, gloves,
and bench paper that have come into contact with GSK 4027.

e Solutions: GSK 4027 dissolved in a solvent, such as DMSO.
Step 2: Disposal of Unused or Expired GSK 4027

As a non-hazardous chemical, small quantities of solid GSK 4027 may be eligible for disposal
in the regular laboratory trash, provided it is securely contained. However, the most prudent
approach is to manage it as chemical waste.

» Containerize: Place the solid GSK 4027 in a clearly labeled, sealed container.

o Labeling: The label should include the chemical name ("GSK 4027"), the quantity, and the
date.
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o Collection: Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal company.

Step 3: Disposal of Contaminated Materials

Materials that are not grossly contaminated with GSK 4027 can typically be disposed of in the
regular laboratory trash.

» Decontamination: To the extent possible, remove any residual powder.
e Segregation: Place these materials in a designated laboratory waste container.

» Disposal: Dispose of as regular solid waste, unless your institutional policy requires
otherwise.

Step 4: Disposal of GSK 4027 Solutions
Disposal of GSK 4027 solutions depends on the solvent used and local regulations.

e Agueous Solutions: For non-hazardous, water-soluble waste, some institutions may permit
drain disposal with copious amounts of water. Always confirm this is acceptable with your
EHS department first.

e Solvent-Based Solutions (e.g., DMSO): Solutions of GSK 4027 in organic solvents should
never be poured down the drain. These must be collected as chemical waste.

o Collection: Collect the solution in a compatible, sealed, and clearly labeled waste
container. The label must indicate all chemical constituents, including the solvent.

o Storage: Store the waste container in a designated satellite accumulation area.
o Pickup: Arrange for pickup by your institution's EHS department.

Experimental Protocols and Methodologies

This document focuses on the logistical and safety aspects of GSK 4027 disposal. For detailed
experimental protocols regarding the use of GSK 4027 as a PCAF/GCN5 bromodomain
inhibitor, researchers should refer to relevant scientific literature.
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Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of GSK
4027 waste.
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GSK 4027 Disposal Decision Workflow
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Caption: Logical workflow for the disposal of GSK 4027.
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Disclaimer: This guide provides general recommendations. Researchers must consult their
institution's specific waste disposal policies and all applicable local, state, and federal
regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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